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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830 Get Quote

In-Depth Technical Guide: N-Methyl-p-(o-
tolylazo)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of N-Methyl-p-(o-
tolylazo)aniline. Due to the limited availability of specific experimental and biological data for

this compound, this guide presents foundational information, including its molecular formula

and weight, alongside a generalized experimental protocol for the synthesis of structurally

related aryl azo compounds. Furthermore, it discusses the general biological activities

associated with this class of molecules.

Core Molecular Data
The fundamental molecular properties of N-Methyl-p-(o-tolylazo)aniline are summarized

below.
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Property Value Source

Molecular Formula C₁₄H₁₅N₃ [1]

Molecular Weight 225.30 g/mol Calculated

IUPAC Name
N-methyl-4-((2-

methylphenyl)diazenyl)aniline

CAS Number 17018-24-5

Note: The molecular weight was calculated based on the atomic weights of the constituent

elements in the molecular formula.

Experimental Protocols: A Generalized Approach to
Synthesis
While a specific, peer-reviewed synthesis protocol for N-Methyl-p-(o-tolylazo)aniline is not

readily available in the surveyed literature, a general and well-established method for the

synthesis of aryl azo compounds is the diazotization of a primary aromatic amine followed by

an azo coupling reaction.[2][3][4] The following protocol outlines a plausible synthetic route.

Disclaimer: This is a generalized protocol and would require optimization for the specific

synthesis of N-Methyl-p-(o-tolylazo)aniline.

Reaction Scheme:

Diazotization of o-toluidine: o-Toluidine is treated with a cold solution of sodium nitrite in the

presence of a strong acid, such as hydrochloric acid, to form the o-tolyl diazonium chloride

salt. The reaction is typically carried out at a low temperature (0-5 °C) to ensure the stability

of the diazonium salt.[2]

Azo coupling with N-methylaniline: The freshly prepared o-tolyl diazonium chloride is then

added to a solution of N-methylaniline. The coupling reaction, an electrophilic aromatic

substitution, occurs at the para position of the N-methylaniline due to the activating effect of

the methylamino group. This reaction results in the formation of N-Methyl-p-(o-
tolylazo)aniline.
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Detailed Steps:

Part 1: Preparation of o-Tolyl Diazonium Chloride

In a beaker, dissolve a specific molar equivalent of o-toluidine in a solution of hydrochloric

acid and water.

Cool the mixture to 0-5 °C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the o-toluidine

solution. Maintain the temperature below 5 °C throughout the addition.

Continue stirring for a short period after the addition is complete to ensure the full formation

of the diazonium salt.

Part 2: Azo Coupling

In a separate beaker, dissolve an equimolar amount of N-methylaniline in a suitable solvent,

such as a dilute acid or a water-miscible organic solvent.

Cool this solution in an ice bath.

Slowly add the cold diazonium salt solution from Part 1 to the N-methylaniline solution with

vigorous stirring.

A colored precipitate of N-Methyl-p-(o-tolylazo)aniline should form.

Allow the reaction to proceed for a period to ensure complete coupling.

The resulting solid can be collected by filtration, washed with cold water to remove any

unreacted salts, and then purified, typically by recrystallization from a suitable solvent like

ethanol.

Biological Activity of Aryl Azo Compounds
Disclaimer: The following information pertains to the general class of aryl azo compounds and

not specifically to N-Methyl-p-(o-tolylazo)aniline. The biological activity of a specific

compound can only be determined through dedicated experimental studies.
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Aryl azo compounds are a well-studied class of molecules with a broad spectrum of biological

activities. Their effects are largely attributed to the presence of the azo bond (-N=N-) and the

nature of the aromatic rings and their substituents.

Many azo compounds have been investigated for their potential therapeutic applications,

including:

Antimicrobial and Antifungal Activity: Certain azo compounds have demonstrated inhibitory

effects against various bacterial and fungal strains.[5][6]

Anticancer Properties: Some aryl azo derivatives have been studied for their potential as

anticancer agents.[7]

Anti-inflammatory Effects: The anti-inflammatory potential of some azo compounds has also

been explored.[7]

It is crucial to note that the biological effects of azo compounds can be complex. The reductive

cleavage of the azo bond, which can occur metabolically, leads to the formation of aromatic

amines. The toxicity of these amines is a significant consideration in the safety assessment of

any azo compound.

Visualizing the Synthesis Workflow
The following diagram illustrates the generalized two-step synthesis process for aryl azo

compounds.

o-Toluidine

DiazotizationSodium Nitrite
(NaNO₂)

Hydrochloric Acid
(HCl, 0-5°C)

o-Tolyl Diazonium ChlorideStep 1

Azo Coupling
N-Methylaniline

N-Methyl-p-(o-tolylazo)anilineStep 2
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of N-Methyl-p-(o-tolylazo)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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